Cas no 149489-12-3 (Cyclobutanamine, 2-phenyl-, cis-)

• Product Name: Cyclobutanamine, 2-phenyl-, cis-
• CAS No: 149489-12-3
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 3785256
• PubChem ID: 55289718
• Update Time: 2025-04-22

Cyclobutanamine, 2-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 2-phenyl-, cis-
• Cyclobutanamine, 2-phenyl-, cis- (9CI)
• (1S,2S)-2-Phenylcyclobutan-1-amine
• 149489-12-3
• AKOS006362113
• 1821723-35-6
• DTXSID301301070

• Inchi： 1S/C10H13N/c11-10-7-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2/t9-,10-/m1/s1
• InChI Key： PKMQLQANCCIABY-NXEZZACHSA-N
• SMILES： [C@@H]1(N)CC[C@@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 147.104799419Da
• Monoisotopic Mass: 147.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų